Cas no 4202-38-4 (Dodecyl isocyanate)

Dodecyl isocyanate Properties

Names and Identifiers

• Dodecyl isocyanate
• 1-isocynato-dodecan
• LAURYL ISOCYANATE
• 1-DODECYL ISOCYANATE
• N-DODECYL ISOCYANATE
• 1-isocyanato-dodecan
• Dodecyl(lauryl) isocyanate
• Isocyanic Acid Dodecyl Ester
• 1-isocyanatododecane
• Isocyanicacid, dodecyl ester (6CI,7CI,8CI)
• 1-Dodecyl isocyanate
• Lauryl isocyanate
• SCHEMBL27345
• DTXSID6063351
• 1-Isocyanatododecane #
• Dodecyl isocyanate, 99%
• Q-201035
• D78449
• D3348
• Dodecane, 1-isocyanato-
• AKOS015901165
• GEO-01277
• EINECS 224-111-0
• n-dodecylisocyanate
• NS00031089
• 4202-38-4
• FT-0627394
• Dodecylisocyanate
• GS-3380
• MFCD00041744
• DTXCID3040019
• +Expand

• MDL： MFCD00041744
• InChIKey： YIDSTEJLDQMWBR-UHFFFAOYSA-N
• Inchi： 1S/C13H25NO/c1-2-3-4-5-6-7-8-9-10-11-12-14-13-15/h2-12H2,1H3
• SMILES： CCCCCCCCCCCCN=C=O
• BRN： 1774823

Computed Properties

• Exact Mass: 211.19400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 11
• Monoisotopic Mass: 211.193614421g/mol
• Heavy Atom Count: 15
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• LogP: 4.24310
• PSA: 29.43000
• Refractive Index: n20/D 1.441(lit.)
• Water Partition Coefficient: Negligible dissolution
• Boiling Point: 161°C/21mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: colorless liquid
• Sensitiveness: Moisture Sensitive
• Density: 0.877 g/mL at 25 °C(lit.)